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. J
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Executive Summary

Urocortin 1l (mouse) (Ucn 1ll) is a 38-amino acid neuropeptide belonging to the Corticotropin-
Releasing Factor (CRF) family. Unlike other CRF ligands that exhibit promiscuous binding, Ucn
[l is distinguished by its high selectivity for the Type 2 CRF Receptor (CRFR2). It plays a
critical role in physiological stress responses, pancreatic

-cell function (insulin secretion), and the modulation of anxiety-related behaviors. This guide

provides a comprehensive analysis of its chemical structure, solid-phase synthesis protocols,
and signal transduction pathways for researchers in neuroendocrinology and metabolic drug

development.

Chemical Identity & Structural Analysis

CAS 357952-10-4 refers specifically to the murine sequence of Urocortin 111.[1][2][3][4] It is an
amidated peptide, a structural feature essential for its biological stability and receptor binding
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affinity.

Nomenclature and Identifiers

Parameter Detail

Common Name Urocortin Il (mouse)

Synonyms Ucn I, Stresscopin (related human homolog)
CAS Registry Number 357952-10-4

Chemical Family Neuropeptide; CRF superfamily

Molecular Formula

Molecular Weight ~4173.0 Da (Average)

F-T-L-S-L-D-V-P-T-N-I-M-N-I-L-F-N-I-D-K-A-K-

Sequence (One-Letter) N-L-RA-K-A-AANA-Q-L-M-A-Q-I-NH
________________ 2

C-Terminus Amidated (-NHz)

Physicochemical Profile

e Solubility: Soluble in water (up to 1 mg/mL) and dilute acetic acid.

¢ Isoelectric Point (pl): Calculated approx. 9.8 (Basic).[3]

 Stability: Susceptible to proteolytic degradation in serum; stable in lyophilized form at -20°C.
e Structural Motif: Predominantly

-helical in solution, particularly in the presence of membrane-mimetic environments (e.g.,
trifluoroethanol).

Synthesis & Process Chemistry

The production of high-purity Urocortin Il is achieved via Fmoc Solid-Phase Peptide Synthesis
(SPPS). This method is preferred over recombinant expression due to the requirement for C-
terminal amidation.
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Automated SPPS Protocol

Objective: Synthesize 0.1 mmol scale Ucn lII.
Reagents:
e Resin: Rink Amide MBHA resin (Loading: 0.5-0.7 mmol/g).

e Coupling Agents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium
hexafluorophosphate) / DIPEA.

o Deprotection: 20% Piperidine in DMF.
o Cleavage Cocktail: TFA/TIS/H20/EDT (94:1:2.5:2.5).
Step-by-Step Workflow:
e Resin Swelling:
o Incubate Rink Amide MBHA resin in DCM for 30 min. Wash 3x with DMF.
e Fmoc Deprotection (Cycle A):
o Treat resin with 20% Piperidine/DMF (2 x 10 min).
o Validation: UV monitoring of dibenzofulvene-piperidine adduct at 301 nm.
e Amino Acid Coupling (Cycle B):
o Activate Fmoc-AA-OH (5 eq) with HBTU (5 eq) and DIPEA (10 eq) in DMF.
o Reaction time: 45-60 min under inert atmosphere (

).

o Critical Step: Double couple sterically hindered residues (e.g., lle, Val, Thr).

e Global Cleavage & Side-Chain Deprotection:
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o Wash resin with DCM and dry under vacuum.
o Add Cleavage Cocktail (10 mL/g resin) for 2—3 hours at room temperature.
o Filter resin; precipitate filtrate in cold diethyl ether.
 Purification:
o Dissolve crude peptide in 10% Acetic Acid.
o HPLC: C18 Reverse-Phase column. Gradient: 5-60% Acetonitrile (0.1% TFA) over 40 min.

o QC: ESI-MS to verify mass (Expected

Pharmacology & Mechanism of Action

Urocortin 1l is the endogenous ligand for CRF Receptor Type 2 (CRFR2). Unlike Urocortin |
(which binds both CRFR1 and CRFR2), Ucn Il shows negligible affinity for CRFR1, making it a
vital tool for dissecting CRFR2-specific pathways.

Receptor Selectivity
o Target: CRFR2 (GPCR, Class B).

o Affinity (
): ~1-5 nM for CRFR2; >100 nM for CRFRL1.
» Signaling Pathway:
-protein coupling leading to Adenylyl Cyclase activation and cAMP accumulation.

Biological Signaling Diagram

The following diagram illustrates the CRFR2 signaling cascade activated by Urocortin Ill in
pancreatic

-cells, leading to insulin secretion.
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Figure 1: Signal transduction pathway of Urocortin 11l via CRFR2 in pancreatic beta-cells.
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Key Physiological Functions
o Metabolic Regulation: Ucn Il is co-secreted with insulin from pancreatic
-cells and acts in a paracrine manner to amplify glucose-stimulated insulin secretion.

» Stress Recovery: In the brain (hypothalamus and amygdala), Ucn Il mediates the "recovery”
phase of the stress response, often producing anxiolytic effects (reducing anxiety),
contrasting with the anxiogenic effects of CRFR1 activation.

o Cardiovascular: Modulates vascular tone and cardiac output via peripheral CRFR2
receptors.

Experimental Applications & Handling
Reconstitution Protocol

To ensure experimental reproducibility, follow this reconstitution method:

Solvent: Sterile distilled water or 0.1% Acetic Acid (to prevent aggregation).

Concentration: Prepare a stock solution of 1 mM.

Aliquoting: Divide into single-use aliquots (e.g., 10-50 pL).

Storage: Store aliquots at -80°C. Avoid freeze-thaw cycles.

Recommended Usage Concentrations

Application Concentration Range Notes

Competition binding vs

In Vitro Binding Assays 0.1 nM - 100 nM ) ]
radiolabeled Sauvagine.
) ) Measures functional receptor
CAMP Stimulation 1nM-10nM o
activation.
Intracerebroventricular
In Vivo (ICV Injection) 1 pg — 5 pg per mouse administration for behavioral

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.peptide.com/product/urocortin-ii-398001-88-2/
https://www.qyaobio.com/catalog-peptides/urocortin/
https://www.benchchem.com/product/b612504?utm_src=pdf-custom-synthesis#bc-rfq
http://www.ubiochem.com/CRFR
https://www.peptide.com/product/urocortin-ii-398001-88-2/
https://www.qyaobio.com/catalog-peptides/urocortin/
https://www.invivochem.com/urocortin-iii-mouse.html
https://www.invivochem.com/urocortin-iii-mouse.html
https://www.benchchem.com/product/b612504/docs#technical-guide-urocortin-iii-mouse-cas-357952-10-4
https://www.benchchem.com/product/b612504/docs#technical-guide-urocortin-iii-mouse-cas-357952-10-4
https://www.benchchem.com/product/b612504/docs#technical-guide-urocortin-iii-mouse-cas-357952-10-4
https://www.benchchem.com/product/b612504/docs#technical-guide-urocortin-iii-mouse-cas-357952-10-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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